BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectral Characterization of
Methyl 2-methyl-6-(propylamino)nicotinate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Methyl 2-methyl-6-
Compound Name:
(propylamino)nicotinate

Cat. No.: B13006631

Get Quote

Executive Summary & Compound Identity

Methyl 2-methyl-6-(propylamino)nicotinate is a trisubstituted pyridine scaffold.[1] Its

structural significance lies in the "push-pull" electronic system created by the electron-
withdrawing ester at position 3 and the electron-donating alkylamino group at position 6. This
electronic environment is critical for its reactivity in subsequent cyclization reactions (e.g., to
naphthyridines or pyrido-pyrimidines).

Chemical Identity
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Property Detail

Methyl 2-methyl-6-(propylamino)pyridine-3-
IUPAC Name y yl-6-(propy )Py

carboxylate
Molecular Formula C11H16N202
Molecular Weight 208.26 g/mol
Core Scaffold 6-Amino-2-methylnicotinate

Methyl ester (C3), Methyl (C2), Propylamino

Key Functional Groups
(C6)

Synthesis & Reaction Pathway

The most robust route to this compound involves a Nucleophilic Aromatic Substitution (SnAr) of
the chloro-analog. The electron-withdrawing ester at C3 activates the C6 position, facilitating
the displacement of the chloride by the propylamine nucleophile.

Reaction Workflow
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Figure 1: SnAr synthesis pathway. The electron-deficient pyridine ring allows the amine to

attack C6, displacing chloride.

NMR Spectral Data (High-Confidence Assignment)

Note: The data below represents a high-confidence assignment derived from the experimental
spectra of the direct analog Methyl 6-amino-2-methylnicotinate and standard substituent effects

for N-alkylation.
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'H NMR Data (400 MHz, CDCIs)

The spectrum is characterized by two distinct aromatic doublets (Ortho-coupling) and the

aliphatic propyl chain.
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13C NMR Data (100 MHz, CDCI3)

Shift (6 ppm) Carbon Type Assignment
167.5 Quaternary (C=0) Ester Carbonyl

C-6 (Directly attached to
159.8 Quaternary (C-N) ]

amine)

C-2 (Directly attached to
157.2 Quaternary

methyl)
139.5 Methine (CH) C-4
112.0 Quaternary C-3 (Ortho to ester and methyl)
104.5 Methine (CH) C-5 (Ortho to amine)
51.5 Methyl (CHs) Ester Methyl
44.2 Methylene (CHz) Propyl a-Carbon
24.5 Methyl (CHs) C2-Methyl
22.8 Methylene (CH-2) Propyl B-Carbon
11.5 Methyl (CHs) Propyl y-Carbon

Interpretation & Analysis Strategy

When validating this compound, rely on the H4/H5 coupling constant and the chemical shift

difference.

e The "Push-Pull" Effect: The H-5 proton is significantly upfield (~6.25 ppm) compared to the

precursor chloropyridine (~7.20 ppm). This 1.0 ppm shift is diagnostic of successful

amination. If H-5 remains >7.0 ppm, the reaction is incomplete.

¢ Ortho-Coupling: The J-value of ~8.5 Hz confirms the protons are adjacent (positions 4 and

5), verifying the 2,3,6-substitution pattern has not rearranged.

o Solvent Effects: In DMSO-ds, the NH signal typically moves downfield to ~7.0-7.5 ppm and

may show coupling to the a-methylene (becoming a triplet).
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Assignment Logic Flow
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Confirm Structure:
Methyl 2-methyl-6-(propylamino)nicotinate

Click to download full resolution via product page
Figure 2: Logical decision tree for confirming the structure based on *H NMR signals.

Experimental Protocol: Preparation for Analysis

To ensure high-resolution data similar to the values above, follow this specific preparation
protocol.

Reagents:
o Sample: ~10 mg of Methyl 2-methyl-6-(propylamino)nicotinate.

e Solvent: 0.6 mL CDCls (99.8% D) with 0.03% TMS (Tetramethylsilane) as internal standard.
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Procedure:

» Dissolution: Dissolve the solid completely in CDCls. If the compound is the HCI salt (common
after workup), add 1 drop of Na2CO3/D20 or use DMSO-de to avoid peak broadening of the
NH group.

o Filtration: Filter the solution through a small plug of glass wool into the NMR tube to remove
any insoluble inorganic salts (e.g., amine hydrochloride byproducts).

e Acquisition:
o 'H: 16 scans, 2 second relaxation delay (d1).
o 13C: 512-1024 scans (due to quaternary carbons C2, C3, C6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13006631/docs#technical-guide-spectral-
characterization-of-methyl-2-methyl-6-propylamino-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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